2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-[5-methyl-6-(methylamino)pyridin-3-yl]pyrrolidine-1-carbaldehyde
• InChI: InChI=1S/C12H17N3O/c1-9-6-10(7-14-12(9)13-2)11-4-3-5-15(11)8-16/h6-8,11H,3-5H2,1-2H3,(H,13,14)
• InChI Key: RYQXTUCLEKPGFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NC)C2CCCN2C=O

Description

2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde is a heterocyclic compound featuring a pyridine core substituted with methyl and methylamino groups at the 5- and 6-positions, respectively. This pyridine moiety is linked to a pyrrolidine ring bearing a carbaldehyde functional group at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a series of reactions starting from simple precursors like acrolein and ammonia.

Substitution Reactions: The methyl and methylamino groups are introduced through substitution reactions using appropriate reagents such as methyl iodide and methylamine.

Formation of the Pyrrolidine Ring: The pyrrolidine ring is formed by cyclization reactions involving intermediates like 1,4-diketones.

Aldehyde Formation:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The methylamino group can undergo substitution reactions with electrophiles to form new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, PCC

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Methyl iodide, methylamine

Major Products Formed

Oxidation: 2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carboxylic acid

Reduction: 2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-methanol

Substitution: Various substituted derivatives depending on the electrophile used

Scientific Research Applications

2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: It is used in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, making it a potential anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde, we compare it with structurally related pyridine and pyrrolidine derivatives.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Synthesis Conditions	Key Properties/Applications	References
2-(5-Methyl-6-(methylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde	Pyridine (5-Me, 6-MeNH₂), pyrrolidine-1-carbaldehyde	Likely multi-step; details unspecified	Potential enzyme inhibitor, ligand
(2S)-3-((2-(6-(methylamino)pyridin-3-yl)quinolin-6-yl)oxy)-2-((tetrahydro-2H-pyran-2-yl)oxy)propyl-4-methylbenzenesulfonate	Quinoline core, pyridine-MeNH₂, THP-protected	Fluorination at 110–125°C, KAc neutralization, ethanol dilution	Radiopharmaceutical precursor
Methyl 3-(6-chloro-5-pivalamidopyridin-2-yl)acrylate	Pyridine (6-Cl, 5-pivalamido), acrylate ester	Esterification, amidation	Intermediate for polymer/pharma synthesis

Key Observations

Structural Complexity: The target compound’s pyrrolidine-carbaldehyde group distinguishes it from the quinoline derivative in , which includes a tetrahydro-2H-pyran (THP) protecting group and a sulfonate leaving group . The THP group in the latter aids in stabilizing reactive intermediates during fluorination, a step absent in the target compound’s synthesis. Compared to the acrylate ester in , the target compound’s carbaldehyde offers greater electrophilicity, enabling nucleophilic additions (e.g., Schiff base formation), which are critical in drug design .

Synthesis and Purification: The quinoline derivative’s synthesis () employs fluorination at elevated temperatures (110–125°C) and neutralization with potassium acetate to maintain solvent homogeneity . While the target compound lacks fluorine, its purification may similarly require pH control or phase-separation techniques to isolate the carbaldehyde.

Functional Group Reactivity: The methylamino group in the target compound enhances hydrogen-bonding capacity compared to the chloro and pivalamido groups in ’s acrylate derivative. This difference could translate to higher binding affinity in biological systems . The carbaldehyde’s reactivity contrasts with the quinoline derivative’s sulfonate group, which facilitates nucleophilic displacement (e.g., in radiopharmaceutical labeling) .

Potential Applications: The quinoline derivative’s role as a radiopharmaceutical precursor underscores the utility of pyridine derivatives in imaging, whereas the target compound’s carbaldehyde may position it as a covalent inhibitor or prodrug candidate . The acrylate ester in is a polymer intermediate, suggesting that structural analogs of the target compound could be tailored for materials science applications .